Cas no 500221-74-9 ((2-Fluoro-benzyl)-pyridin-3-ylmethyl-amine)

(2-Fluoro-benzyl)-pyridin-3-ylmethyl-amine structure
500221-74-9 structure
Product Name:(2-Fluoro-benzyl)-pyridin-3-ylmethyl-amine
CAS No:500221-74-9
MF:C13H13FN2
MW:216.254126310349
MDL:MFCD03176052
CID:3046033
PubChem ID:846151
Update Time:2025-04-21

(2-Fluoro-benzyl)-pyridin-3-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

    • 3-?Pyridinemethanamine, N-?[(2-?fluorophenyl)?methyl]?-
    • N-[(2-Fluorophenyl)methyl]-3-pyridinemethanamine
    • STK136393
    • CS-0367674
    • N-[(2-fluorophenyl)methyl]-1-pyridin-3-ylmethanamine
    • SR-01000325700
    • 500221-74-9
    • [(2-fluorophenyl)methyl](pyridin-3-ylmethyl)amine
    • SR-01000325700-1
    • DTXSID101239627
    • AKOS000240355
    • N-(2-Fluorobenzyl)-1-(pyridin-3-yl)methanamine
    • 1-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)methanamine
    • (2-Fluoro-benzyl)-pyridin-3-ylmethyl-amine
    • MDL: MFCD03176052
    • Inchi: 1S/C13H13FN2/c14-13-6-2-1-5-12(13)10-16-9-11-4-3-7-15-8-11/h1-8,16H,9-10H2
    • InChI Key: XRYHMXRWVISSQX-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 216.10627659Da
  • Monoisotopic Mass: 216.10627659Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 24.9Ų

(2-Fluoro-benzyl)-pyridin-3-ylmethyl-amine Pricemore >>

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